Cas no 303796-79-4 (2,4-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide)

• Product Name: 2,4-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide
• CAS No: 303796-79-4
• MF: C₁₅H₁₂Cl₂N₂O₄
• MW: 355.172781944275
• CID: 5920306
• PubChem ID: 2834315
• Update Time: 2025-05-24

2,4-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide
• Benzamide, 2,4-dichloro-N-(4-ethoxy-2-nitrophenyl)-
• AKOS001593412
• 303796-79-4
• F0032-0018
• SR-01000398651-1
• Oprea1_798797
• Cambridge id 5217157
• SR-01000398651

• Inchi： 1S/C15H12Cl2N2O4/c1-2-23-10-4-6-13(14(8-10)19(21)22)18-15(20)11-5-3-9(16)7-12(11)17/h3-8H,2H2,1H3,(H,18,20)
• InChI Key： QRKBMZHMISJRIA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1[N+]([O-])=O)(=O)C1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 354.0174123g/mol
• Monoisotopic Mass: 354.0174123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.452±0.06 g/cm3(Predicted)
• Boiling Point: 446.8±45.0 °C(Predicted)
• pka: 10.28±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2,4-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide

2,4-Dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide: A Comprehensive Overview

The compound with CAS No 303796-79-4, commonly referred to as 2,4-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we delve into its chemical structure, synthesis methods, and recent advancements in its utilization.

2,4-Dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide is a benzamide derivative characterized by the presence of chlorine atoms at the 2 and 4 positions of the benzene ring. The substituents on the benzene ring include an ethoxy group at position 4 and a nitro group at position 2. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, making it a versatile compound for various chemical reactions.

Recent studies have highlighted the importance of benzamide derivatives in medicinal chemistry. The nitro group in this compound acts as an electron-withdrawing group, which can influence the reactivity of the molecule in different chemical environments. Similarly, the ethoxy group introduces electron-donating effects, balancing the electronic properties of the molecule. These features make 2,4-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide a promising candidate for applications in drug design and agrochemicals.

The synthesis of 2,4-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and environmental impact.

In terms of applications, benzamide derivatives like this compound are widely used in the pharmaceutical industry as intermediates for drug synthesis. The nitro group can be further modified to introduce bioactive functionalities, making it a valuable precursor for developing new therapeutic agents. Additionally, its ability to act as a ligand in metal-mediated reactions has expanded its utility in organometallic chemistry.

Recent research has also focused on the environmental impact of 2,4-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide. Studies have shown that this compound exhibits moderate biodegradability under specific conditions, which is crucial for its safe disposal and industrial use. Furthermore, its stability under various environmental conditions makes it suitable for use in formulations that require long-term effectiveness.

In conclusion, CAS No 303796-79-4, or 2,4-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide, is a versatile compound with significant potential in multiple fields. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and optimize its synthesis methods, this compound is poised to play an even more critical role in advancing modern chemistry.